Cas no 1806813-83-1 (4-Amino-5-cyano-3-(difluoromethyl)pyridine-2-carboxylic acid)

• Product Name: 4-Amino-5-cyano-3-(difluoromethyl)pyridine-2-carboxylic acid
• CAS No: 1806813-83-1
• MF: C₈H₅F₂N₃O₂
• MW: 213.141008138657
• CID: 4853129
• Update Time: 2025-10-28

4-Amino-5-cyano-3-(difluoromethyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-cyano-3-(difluoromethyl)pyridine-2-carboxylic acid

• Inchi： 1S/C8H5F2N3O2/c9-7(10)4-5(12)3(1-11)2-13-6(4)8(14)15/h2,7H,(H2,12,13)(H,14,15)
• InChI Key： WMJFUBNKPKQYON-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)O)=NC=C(C#N)C=1N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 302
• XLogP3: 0.9
• Topological Polar Surface Area: 100

Additional information on 4-Amino-5-cyano-3-(difluoromethyl)pyridine-2-carboxylic acid

Introduction to 4-Amino-5-cyano-3-(difluoromethyl)pyridine-2-carboxylic acid (CAS No. 1806813-83-1)

4-Amino-5-cyano-3-(difluoromethyl)pyridine-2-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1806813-83-1, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and structural versatility. The presence of multiple functional groups, including an amino group, a cyano group, and a difluoromethyl substituent, makes this molecule a particularly intriguing subject for synthetic chemists and biologists alike.

The structural features of 4-amino-5-cyano-3-(difluoromethyl)pyridine-2-carboxylic acid contribute to its unique chemical properties and potential applications. The amino group (–NH₂) at the 4-position enhances its reactivity, allowing for further functionalization through processes such as acylation, alkylation, or coupling reactions. This reactivity is crucial for the development of more complex derivatives that may exhibit enhanced pharmacological properties. The cyano group (–CN) at the 5-position introduces a polar and electronegative moiety, which can influence both the solubility and the electronic characteristics of the molecule. Additionally, the difluoromethyl group (–CF₂H) at the 3-position provides additional lipophilicity and metabolic stability, which are often desirable traits in drug candidates.

In recent years, there has been a growing interest in pyridine derivatives as pharmacophores due to their broad spectrum of biological activities. Studies have demonstrated that pyridine-based compounds can interact with various biological targets, including enzymes and receptors, leading to therapeutic effects. For instance, modifications of the pyridine ring have been shown to enhance binding affinity and selectivity in drug design. The specific arrangement of functional groups in 4-amino-5-cyano-3-(difluoromethyl)pyridine-2-carboxylic acid positions it as a valuable building block for the synthesis of novel bioactive molecules.

One of the most promising applications of this compound is in the development of new pharmaceuticals. Researchers have been exploring its potential as an intermediate in the synthesis of kinase inhibitors, which are used to treat various cancers and inflammatory diseases. The combination of an amino group and a cyano group in its structure allows for facile derivatization into more complex molecules that can modulate enzymatic activity. Furthermore, the presence of a difluoromethyl group suggests that it may confer resistance to metabolic degradation, thereby improving bioavailability.

Another area where 4-amino-5-cyano-3-(difluoromethyl)pyridine-2-carboxylic acid shows promise is in agrochemical research. Pyridine derivatives are well-known for their role as intermediates in the synthesis of pesticides and herbicides. The structural features of this compound make it a suitable candidate for developing new agrochemicals that are more effective and environmentally friendly. For example, its ability to interact with biological targets in pests while minimizing toxicity to non-target organisms could lead to safer and more sustainable agricultural practices.

The synthesis of 4-amino-5-cyano-3-(difluoromethyl)pyridine-2-carboxylic acid is another area of active investigation. Given its complex structure, researchers have been developing novel synthetic routes to improve yield and efficiency. Advances in catalytic methods and green chemistry principles have enabled more sustainable production processes for this compound. These efforts not only enhance accessibility but also contribute to reducing the environmental impact of chemical manufacturing.

Recent studies have also highlighted the importance of computational chemistry in understanding the behavior of 4-amino-5-cyano-3-(difluoromethyl)pyridine-2-carboxylic acid. Molecular modeling techniques have been used to predict its interactions with biological targets and to guide the design of new derivatives. These computational approaches complement experimental work by providing insights into structure-function relationships at an atomic level. This interdisciplinary approach has accelerated progress in developing novel compounds with improved therapeutic profiles.

The future prospects for 4-amino-5-cyano-3-(difluoromethyl)pyridine-2-carboxylic acid are vast and exciting. As our understanding of its chemical properties and biological activities grows, so does its potential as a lead compound or intermediate in drug discovery and agrochemical development. Continued research will likely uncover new applications and refine synthetic methodologies, making this compound an even more valuable asset in chemical biology.